5-methanesulfonyl-1H-1,2,3-triazole

• Molecular Formula: C3H5N3O2S
• Molecular Weight: 147.16 g/mol
• SMILES: CS(=O)(=O)C1=NNN=C1
• InChI: InChI=1S/C3H5N3O2S/c1-9(7,8)3-2-4-6-5-3/h2H,1H3,(H,4,5,6)
• InChIKey: YCBSTPJTBTWIKV-UHFFFAOYSA-N

For covalent probe and anti-infective programs, sourcing the correct 1,2,3-triazole regioisomer is critical. Generic substitution with N-sulfonyl or 1,2,4-triazole variants fundamentally alters target selectivity. - **Enhanced Chemoselectivity:** As the core scaffold, the NH-1,2,3-triazole provides ~5-fold tyrosine selectivity in SuTEx chemistry, outperforming the 1,2,4-isomer (~4-fold) and sulfonyl fluorides. - **Validated Pharmacophore:** This scaffold is essential for submicromolar VIM-2 metallo-β-lactamase inhibition (IC₅₀ 0.29-1.1 µM), directly enabling potentiation of β-lactam antibiotics. - **Supply Assurance:** We supply the specific 5-sulfonyl-1,2,3-triazole isomer with a free NH handle, verified by identity and purity analysis, ensuring batch-to-batch consistency for your fragment elaboration or library synthesis.

5-Methanesulfonyl-1H-1,2,3-triazole Overview

5-Methanesulfonyl-1H-1,2,3-triazole (CAS 79100-57-5, molecular formula C₃H₅N₃O₂S, MW 147.16 g/mol) is a heterocyclic building block composed of an NH-1,2,3-triazole core substituted with a methanesulfonyl group at the C5 position . This compound belongs to the broader class of sulfur-containing 1,2,3-triazoles, which display diverse bioactivities including antidepressant, antifungal, and antitumor properties [1]. The free NH group and the electron-withdrawing methylsulfonyl substituent jointly define its reactivity profile, distinguishing it from both N-sulfonylated triazole derivatives and its 1,2,4-triazole regioisomer (3-methanesulfonyl-1H-1,2,4-triazole, CAS 3589-05-7) [2]. The 1,2,3-triazole core has emerged as a tunable leaving group in sulfur-triazole exchange (SuTEx) chemistry, where the regioisomeric identity of the triazole heterocycle significantly modulates electrophilic reactivity and protein-targeting selectivity [3].

NH-1,2,3-triazole scaffold distinct from 1,2,4-regioisomer

C5-methanesulfonyl substituent for SuTEx leaving group tuning

Free NH enables modular diversification beyond N-sulfonyl analogs

• [1] Peng L, Chen J, Chen Y, Lu H, Okuda Y, Tang Z, Orita A, Qiu R, Yin S-F. Sulfur-Containing 1,2,3-Triazoles: Synthesis and Properties. European Journal of Organic Chemistry. 2024; (6): e202301146. doi:10.1002/ejoc.202301146. View Source
• [2] Chembase. 3-Methanesulfonyl-1H-1,2,4-triazole (CAS 3589-05-7). Chembase ID: 124719. Calculated Properties: Acid pKa 4.7307487, Log P -0.8899953, LogD (pH 5.5) -0.9074371, LogD (pH 7.4) -1.4976196. View Source
• [3] Hahm HS, Toroitich EK, Borne AL, Brulet JW, Libby AH, Yuan K, Ware TB, Slavoff SA, Hsu K-L. Global targeting of functional tyrosines using sulfur-triazole exchange chemistry. Nature Chemical Biology. 2020; 16(2): 150-159. doi:10.1038/s41589-019-0404-5. View Source

5-Methanesulfonyl-1H-1,2,3-triazole Regioisomer Reactivity Risks

Triazole sulfones are not interchangeable commodities. The position of the nitrogen atoms in the five-membered ring (1,2,3- vs. 1,2,4-triazole), the site of sulfonyl attachment (C4, C5, or N1), and the substitution status of the NH group each produce distinct electronic environments that alter pKa, leaving group ability, hydrogen-bonding capacity, and metabolic stability [1]. In SuTEx covalent chemistry, the 1,2,3-triazole leaving group furnishes approximately 5-fold enhanced chemoselectivity for tyrosine over other nucleophilic amino acids, whereas the 1,2,4-triazole isomer provides approximately 4-fold enhancement over sulfonyl fluorides—a quantitative difference rooted in regioisomer-specific resonance stabilization of the triazolide anion [2]. Beyond covalent probe design, the NH-1,2,3-triazole motif serves as a privileged chemotype in VIM-2 metallo-β-lactamase inhibitor development, where the 4,5-disubstituted NH-1,2,3-triazole architecture is essential for submicromolar potency (Ki values down to 0.41 μM) [3]. Generic replacement with a 1,2,4-triazole or an N-sulfonyl-1,2,3-triazole fundamentally alters the electronic structure, hydrogen-bond donor/acceptor profile, and biological recognition capacity, making substitution without experimental validation a high-risk procurement strategy [4].

1,2,4-triazole regioisomer may shift tyrosine chemoselectivity and alter ionization-dependent recognition profiles.

N-sulfonyl-1,2,3-triazole locks the NH position, limiting downstream diversification and SuTEx applicability.

5-sulfonyl triazoles are synthetically scarce; replacement with 4-sulfonyl or N-sulfonyl isomers may not preserve reactivity or recognition.

• [1] Borne AL, Brulet JW, Yuan K, Hsu K-L. Development and biological applications of sulfur–triazole exchange (SuTEx) chemistry. RSC Chemical Biology. 2021; 2: 322-337. doi:10.1039/D0CB00180E. View Source
• [2] Hahm HS, Toroitich EK, Borne AL, Brulet JW, Libby AH, Yuan K, Ware TB, Slavoff SA, Hsu K-L. Global targeting of functional tyrosines using sulfur-triazole exchange chemistry. Nature Chemical Biology. 2020; 16(2): 150-159. doi:10.1038/s41589-019-0404-5. View Source
• [3] Weide T, Saldanha SA, Minond D, Spicer TP, Fotsing JR, Spaargaren M, Frère J-M, Bebrone C, Sharpless KB, Hodder PS, Fokin VV. NH-1,2,3-Triazole Inhibitors of the VIM-2 Metallo-β-Lactamase. ACS Medicinal Chemistry Letters. 2010; 1(4): 150-154. doi:10.1021/ml900022q. View Source
• [4] Peng L, Chen J, Chen Y, Lu H, Okuda Y, Tang Z, Orita A, Qiu R, Yin S-F. Sulfur-Containing 1,2,3-Triazoles: Synthesis and Properties. European Journal of Organic Chemistry. 2024; (6): e202301146. doi:10.1002/ejoc.202301146. View Source

5-Methanesulfonyl-1H-1,2,3-triazole Evidence vs. Analogs

1,2,3- vs. 1,2,4-Triazole Leaving Group Chemoselectivity

In sulfur-triazole exchange (SuTEx) chemistry, the identity of the triazole leaving group (LG) directly controls tyrosine chemoselectivity. Sulfonyl probes bearing a 1,2,3-triazole LG (exemplified by HHS-465) achieve approximately 5-fold enhanced chemoselectivity for tyrosine residues over other nucleophilic amino acids in human cell proteomes. In contrast, the 1,2,4-triazole LG (exemplified by HHS-475) provides approximately 4-fold enhancement over sulfonyl fluoride probes [1]. This regioisomer-dependent difference in chemoselectivity is attributed to the distinct resonance stabilization of the triazolide anion in the 1,2,3- versus 1,2,4-substitution pattern, which modulates the electrophilicity of the sulfur center [2]. X-ray crystal structures confirm distinct solid-state conformations for the two regioisomers (CCDC deposition numbers: HHS-465 CCDC 1954297; HHS-475 CCDC 1954298) [1].

Chemoselectivity

Head-to-head

1,2,3-triazole LG ~5× vs 1,2,4-triazole LG ~4× enhancement over sulfonyl fluoride probes

Regioisomer-dependent tyrosine chemoselectivity in SuTEx proteomics.

Human cell proteomes; LC-MS/MS quantification.

Evidence Dimension	Tyrosine chemoselectivity (fold-enhancement over sulfonyl fluoride probes) in human proteomes
Target Compound Data	~5-fold enhanced chemoselectivity for tyrosines (1,2,3-triazole LG class, HHS-465 probe)
Comparator Or Baseline	~4-fold enhanced chemoselectivity (1,2,4-triazole LG class, HHS-475 probe); baseline = sulfonyl fluoride probes (1-fold)
Quantified Difference	1.25-fold advantage for 1,2,3-triazole over 1,2,4-triazole; absolute Δ ≈ 1-fold vs sulfonyl fluoride baseline
Conditions	Human cell proteomes (HEK293T, A549, DM93, H82, Jurkat); SuTEx probes at 100 μM, 1 hr, 25 °C; quantitative LC-MS/MS analysis

Why This Matters

For procurement of building blocks intended for covalent probe or covalent inhibitor development, the 1,2,3-triazole core delivers measurably higher tyrosine chemoselectivity than the 1,2,4-triazole isomer, directly impacting target selectivity and off-target profiling outcomes.

• [1] Hahm HS, Toroitich EK, Borne AL, Brulet JW, Libby AH, Yuan K, Ware TB, Slavoff SA, Hsu K-L. Global targeting of functional tyrosines using sulfur-triazole exchange chemistry. Nature Chemical Biology. 2020; 16(2): 150-159. doi:10.1038/s41589-019-0404-5. View Source
• [2] Borne AL, Brulet JW, Yuan K, Hsu K-L. Development and biological applications of sulfur–triazole exchange (SuTEx) chemistry. RSC Chemical Biology. 2021; 2: 322-337. doi:10.1039/D0CB00180E. View Source

pKa Divergence: 1,2,3- vs. 1,2,4-Triazole Regioisomers

The predicted pKa of 5-methanesulfonyl-1H-1,2,3-triazole (5.47 ± 0.70) is approximately 0.74 log units higher than the calculated acid pKa of its direct 1,2,4-triazole regioisomer, 3-methanesulfonyl-1H-1,2,4-triazole (4.73) [1]. Both values place the two regioisomers on opposite sides of the critical pH ~5 threshold relevant to physiological environments: the 1,2,3-triazole derivative will be predominantly neutral at pH 5.0, while the 1,2,4-triazole isomer will be significantly ionized (>65% deprotonated based on Henderson-Hasselbalch estimation). At physiological pH 7.4, both compounds are predominantly ionized, but the LogD(7.4) of the 1,2,4-isomer (-1.50) suggests higher aqueous solubility and lower membrane permeability compared to the 1,2,3-isomer [1].

pKa Divergence

Data to verify

pKa 5.47 (1,2,3) vs. 4.73 (1,2,4); Δ ≈ 0.74 units

Ionization state difference may influence solubility and permeability.

Predicted values from different databases; cross-study.

Evidence Dimension	Acid dissociation constant (pKa) of the NH-triazole proton
Target Compound Data	pKa 5.47 ± 0.70 (predicted, 5-methanesulfonyl-1H-1,2,3-triazole)
Comparator Or Baseline	pKa 4.73 (calculated, 3-methanesulfonyl-1H-1,2,4-triazole)
Quantified Difference	ΔpKa ≈ 0.74 units; ~5.5-fold difference in Ka
Conditions	Predicted/calculated values from ChemicalBook and Chembase databases; different computational methods used (JChem for 1,2,4-isomer; unspecified for 1,2,3-isomer)

Why This Matters

The pKa difference determines the predominant ionization species at lysosomal pH (~5.0) and affects solubility, permeability, and protein-binding profiles, making the 1,2,3-triazole isomer the preferred choice when neutral species dominance in mildly acidic compartments is desired.

• [1] Chembase. 3-Methanesulfonyl-1H-1,2,4-triazole (CAS 3589-05-7). Chembase ID: 124719. Acid pKa (JChem): 4.7307487. LogD (pH 7.4): -1.4976196. View Source

NH- vs. N-Sulfonyl-1,2,3-Triazole Synthetic Versatility

NH-1,2,3-triazoles (such as 5-methanesulfonyl-1H-1,2,3-triazole) serve as versatile precursors for denitrogenative transformations via N-acyl-1,2,3-triazole intermediates. A 2023 review highlights that the utilization of readily available NH-triazoles is advantageous compared to N-sulfonyl- or N-fluoroalkyl-triazoles due to better atom economy and the ability to install diverse N-acyl activating groups for subsequent Rh(II)-catalyzed transannulation reactions [1]. In contrast, N-sulfonyl-1,2,3-triazoles (e.g., 1-mesyl-1,2,3-triazoles) are primarily utilized as carbenoid precursors where the N-sulfonyl group serves both as an activator for dinitrogen extrusion and as a leaving group, limiting the scope of downstream transformations to those compatible with the sulfonyl substituent [2]. The free NH in 5-methanesulfonyl-1H-1,2,3-triazole thus offers a more flexible synthetic handle for modular diversification.

Synthetic Versatility

Class-level

NH-triazole enables N-acylation, cross-coupling, denitrogenative transannulation; ≥3 more manifolds than N-sulfonyl variants

Broader downstream diversification for library synthesis.

Review-level assessment; confirm experimental scope.

Evidence Dimension	Synthetic versatility (accessible reaction manifolds)
Target Compound Data	NH-1,2,3-triazole class: N-acylation → denitrogenative transannulation, N-alkylation, metal-catalyzed cross-coupling, and click chemistry functionalization
Comparator Or Baseline	N-sulfonyl-1,2,3-triazole class: primarily Rh(II)-catalyzed denitrogenative reactions; sulfonyl group remains as permanent substituent, restricting post-transformation diversification
Quantified Difference	Qualitative advantage: NH-triazoles access ≥3 additional reaction manifolds not available to N-sulfonyl triazoles (N-functionalization, direct NH-directed metalation, tandem N-acylation/denitrogenation)
Conditions	Review-level assessment encompassing synthetic methodologies published 2008-2023

Why This Matters

For medicinal chemistry and library synthesis programs, the NH-triazole building block enables a broader range of downstream chemical transformations than N-sulfonyl triazoles, reducing the need for multiple building block procurement and enabling later-stage diversification strategies.

• [1] Pokharel S, Adhikari P, Lamsal S, Shrestha R, Shrestha RK. NH-1,2,3-triazoles as versatile building blocks in denitrogenative transformations. RSC Advances. 2023; 13: 32893-32919. doi:10.1039/D3RA06547J. [Note: Article accessed via PMC; full title and authors confirmed]. View Source
• [2] Chuprakov S, Kwok SW, Fokin VV. Transannulation of 1-sulfonyl-1,2,3-triazoles with heterocumulenes. Journal of the American Chemical Society. 2013; 135(12): 4652-4655. doi:10.1021/ja400350c. [Note: Accessed via OmicsDI/S-EPMC3645925]. View Source

5-Sulfonyl vs. 4-Sulfonyl Triazole Synthetic Accessibility

A 2024 comprehensive review of sulfur-containing 1,2,3-triazoles establishes that 5-sulfonyl-1,2,3-triazoles possess significantly more limited synthetic approaches compared to their 4-sulfonyl and N-sulfonyl counterparts. Specifically, the review notes: 'Although 5-sulfonyl-1,2,3-triazoles were formed successfully via RuAAC, their synthetic approaches were very limited' [1]. 4-Sulfonyl-1,2,3-triazoles can be produced through [3+2] cycloaddition and reaction of azide with bromovinylsulfonyl fluoride, while N-sulfonyl-1,2,3-triazoles are readily generated via CuAAC of acetylides with sulfonyl azides [1]. The regiodivergent Rh(I)-catalyzed azide-alkyne cycloaddition (RhAAC) developed by Song et al. (2018) provides access to both 4- and 5-sulfonyl regioisomers with high regioselectivities using sulfur(II) or sulfur(VI) control elements, but this method requires rhodium catalysis, gram-scale optimization, and is not as widely adopted as CuAAC [2].

Synthetic Accessibility

Class-level

5-sulfonyl triazoles: limited routes (RuAAC, RhAAC) vs. multiple routes for 4-sulfonyl/N-sulfonyl isomers

Supply-chain risk for 5-sulfonyl regioisomer procurement.

Verify vendor stock and lead times.

Evidence Dimension	Number of established synthetic routes and commercial availability
Target Compound Data	5-sulfonyl-1,2,3-triazoles: limited approaches; primarily RuAAC and RhAAC; restricted commercial catalog availability
Comparator Or Baseline	N-sulfonyl-1,2,3-triazoles: numerous CuAAC-based routes, broad commercial availability; 4-sulfonyl-1,2,3-triazoles: multiple [3+2] and CuAAC-based routes, moderate commercial availability
Quantified Difference	Qualitative: 5-sulfonyl isomers have the fewest established synthetic routes among the three regioisomeric classes; this scarcity directly impacts procurement lead times and price points
Conditions	Review of synthetic methodologies covering literature through 2023

Why This Matters

The synthetic scarcity of 5-sulfonyl-1,2,3-triazoles means that procurement of this specific regioisomer carries a supply-chain risk premium. Researchers should verify vendor stock levels and anticipate longer lead times compared to 4-sulfonyl or N-sulfonyl isomers, while recognizing that this scarcity also confers differentiation value for patent strategies and library design.

• [1] Peng L, Chen J, Chen Y, Lu H, Okuda Y, Tang Z, Orita A, Qiu R, Yin S-F. Sulfur-Containing 1,2,3-Triazoles: Synthesis and Properties. European Journal of Organic Chemistry. 2024; (6): e202301146. doi:10.1002/ejoc.202301146. View Source
• [2] Song W, Zheng N, Li M, Dong K, Li J, Ullah K, Zheng Y. Regiodivergent Rhodium(I)-Catalyzed Azide-Alkyne Cycloaddition (RhAAC) To Access Either Fully Substituted Sulfonyl-1,2,3-triazoles under Mild Conditions. Organic Letters. 2018; 20(21): 6705-6709. doi:10.1021/acs.orglett.8b02794. View Source

NH-1,2,3-Triazole Inhibition of VIM-2 Metallo-β-Lactamase

The NH-1,2,3-triazole scaffold is integral to a validated class of VIM-2 metallo-β-lactamase inhibitors that potentiate imipenem efficacy in Escherichia coli. The foundational SAR study by Weide et al. (2010) established that the 4,5-disubstituted NH-1,2,3-triazole architecture is essential for activity: the most potent compound (1) exhibited a Ki of 0.41 ± 0.03 μM against VIM-2, while N-substitution or triazole ring replacement abolished activity [1]. Within a focused 267-member NH-1,2,3-triazole library, 4-chlorobenzenesulfonyl derivatives with the NH-triazole core achieved submicromolar IC₅₀ values (compound 12: IC₅₀ = 0.29 μM) [1]. Critically, these inhibitors were inactive toward the related MBL IMP-1, demonstrating that the NH-1,2,3-triazole chemotype confers target selectivity beyond simple potency [1]. 5-Methanesulfonyl-1H-1,2,3-triazole represents a minimal core analogue of this pharmacophore class and can serve as a fragment starting point or synthetic intermediate for inhibitor development.

VIM-2 Inhibition

Reported

Ki 0.41 μM, IC₅₀ 0.29 μM (NH-1,2,3-triazole class)

Supports MBL inhibitor fragment-based research.

Class-level SAR; VIM-2 selective over IMP-1.

Evidence Dimension	VIM-2 inhibitory potency (IC₅₀/Ki) and target selectivity (VIM-2 vs. IMP-1)
Target Compound Data	NH-1,2,3-triazole class: submicromolar inhibitors (best Ki = 0.41 μM, IC₅₀ = 0.29-1.1 μM); selective for VIM-2 over IMP-1; potentiates imipenem in E. coli
Comparator Or Baseline	Previous best VIM-2 inhibitor (3-mercaptopropionic acid derivative): Ki = 0.19 μM but no imipenem potentiation in bacteria; N-substituted triazoles: inactive; 1,2,4-triazole analogues: not active in this chemotype
Quantified Difference	NH-1,2,3-triazoles achieve bacterial imipenem potentiation, a functional milestone not achieved by any prior VIM-2 inhibitor except the non-selective pCMB reagent
Conditions	Nitrocefin biochemical assay; VIM-2 from P. aeruginosa clinical strain COL-1; E. coli antibacterial potentiation assays

Why This Matters

For antibacterial resistance programs, the NH-1,2,3-triazole pharmacophore is uniquely validated for achieving both biochemical inhibition and functional β-lactam potentiation in bacteria—a dual requirement that generic triazole analogues do not satisfy.

• [1] Weide T, Saldanha SA, Minond D, Spicer TP, Fotsing JR, Spaargaren M, Frère J-M, Bebrone C, Sharpless KB, Hodder PS, Fokin VV. NH-1,2,3-Triazole Inhibitors of the VIM-2 Metallo-β-Lactamase. ACS Medicinal Chemistry Letters. 2010; 1(4): 150-154. doi:10.1021/ml900022q. View Source

5-Methanesulfonyl-1H-1,2,3-triazole Applications

Covalent Probe Development with 1,2,3-Triazole Chemoselectivity

Research groups developing activity-based protein profiling (ABPP) probes or covalent inhibitors should prioritize 5-methanesulfonyl-1H-1,2,3-triazole as a core scaffold or synthetic intermediate when enhanced tyrosine chemoselectivity is required. The 1,2,3-triazole leaving group confers approximately 5-fold tyrosine-over-other-nucleophile selectivity in human proteomes, outperforming the 1,2,4-triazole isomer (~4-fold) and sulfonyl fluoride probes (~1-fold baseline) [1]. The methanesulfonyl group provides a compact adduct group (AG) suitable for minimal-steric-impact probe design, while the free NH enables downstream installation of affinity handles or reporter tags via N-acylation [2]. This scenario is directly supported by the first-generation SuTEx probes HHS-465 and HHS-475 crystal structures and proteomic datasets, which provide a validated methodological template for probe development [1].

Fragment-Based MBL Inhibitor Discovery with NH-Triazole

5-Methanesulfonyl-1H-1,2,3-triazole is structurally aligned with the minimal pharmacophore of the only validated class of VIM-2 inhibitors capable of potentiating β-lactam antibiotics in resistant bacteria. The foundational SAR study demonstrated that submicromolar VIM-2 inhibition (IC₅₀ = 0.29-1.1 μM) is achievable with NH-1,2,3-triazole-4-methyl sulfonamide derivatives, and that the free NH-triazole is essential for both potency and selectivity over IMP-1 [3]. This compound can serve as a fragment hit for structure-based elaboration at C4, or as a synthetic intermediate for constructing 4,5-disubstituted NH-1,2,3-triazole libraries via the Banert cascade or RhAAC methodologies [3][4]. Procurement for MBL inhibitor programs should explicitly specify the NH-1,2,3-triazole regioisomer, as N-sulfonyl and 1,2,4-triazole variants lack this specific pharmacological validation.

5-Sulfonyl-1,2,3-Triazole Library Synthesis

Medicinal chemistry teams constructing diversity-oriented triazole libraries should consider 5-methanesulfonyl-1H-1,2,3-triazole for accessing the synthetically scarce 5-sulfonyl-1,2,3-triazole chemical space. The 2024 review by Peng et al. explicitly notes that synthetic approaches to 5-sulfonyl-1,2,3-triazoles are 'very limited' compared to abundant routes for N-sulfonyl and 4-sulfonyl isomers [4]. The free NH in this building block provides a handle for N-functionalization prior to or after further C4 elaboration, enabling access to fully substituted 1,4,5-trisubstituted-1,2,3-triazoles that are difficult to obtain by direct cycloaddition [4]. The higher pKa of the 1,2,3-triazole NH (5.47 vs. 4.73 for the 1,2,4-isomer) also influences the pH-dependent ionization profile at the fragment stage, which can affect both biochemical assay outcomes and physicochemical property optimization . The RhAAC methodology of Song et al. provides a validated path for gram-scale preparation of 5-sulfonyl regioisomers using sulfur oxidation state control, offering a reliable synthetic route for larger-scale procurement [5].

SuTEx Phosphoproteomics Probe Scaffold

The SuTEx chemical phosphoproteomics strategy described by Hahm et al. leverages sulfonyl-triazole probes to monitor activation of phosphotyrosine sites across the proteome [1]. 5-Methanesulfonyl-1H-1,2,3-triazole, as a minimal core of the HHS-465 chemotype, can be elaborated at the sulfonyl adduct group position to create next-generation SuTEx probes. The compact methyl adduct group minimizes steric interference with protein binding pockets, while the NH-triazole enables modular installation of alkyne handles for CuAAC-mediated reporter tag conjugation [2]. This application is distinguished from generic sulfonyl fluoride-based phosphoproteomics by the tunable leaving group properties of the triazole, which enable the ~5-fold tyrosine chemoselectivity window that reduces background labeling of lysine and other nucleophiles [1].

Application

Selection Property

Validation Focus

Covalent Probe Development (SuTEx)

1,2,3-triazole leaving group chemoselectivity

Tyrosine vs. lysine labeling specificity

Fragment-Based MBL Inhibitor Discovery

NH-1,2,3-triazole pharmacophore

VIM-2 biochemical and bacterial potentiation assays

5-Sulfonyl Triazole Library Synthesis

C5 sulfonyl regioisomer with free NH handle

Synthetic route feasibility (RuAAC/RhAAC)

SuTEx Phosphoproteomics Probe

Compact methanesulfonyl adduct group + NH handle

Phosphotyrosine site engagement without steric interference

• [1] Hahm HS, Toroitich EK, Borne AL, Brulet JW, Libby AH, Yuan K, Ware TB, Slavoff SA, Hsu K-L. Global targeting of functional tyrosines using sulfur-triazole exchange chemistry. Nature Chemical Biology. 2020; 16(2): 150-159. doi:10.1038/s41589-019-0404-5. View Source
• [2] Borne AL, Brulet JW, Yuan K, Hsu K-L. Development and biological applications of sulfur–triazole exchange (SuTEx) chemistry. RSC Chemical Biology. 2021; 2: 322-337. doi:10.1039/D0CB00180E. View Source
• [3] Weide T, Saldanha SA, Minond D, Spicer TP, Fotsing JR, Spaargaren M, Frère J-M, Bebrone C, Sharpless KB, Hodder PS, Fokin VV. NH-1,2,3-Triazole Inhibitors of the VIM-2 Metallo-β-Lactamase. ACS Medicinal Chemistry Letters. 2010; 1(4): 150-154. doi:10.1021/ml900022q. View Source
• [4] Peng L, Chen J, Chen Y, Lu H, Okuda Y, Tang Z, Orita A, Qiu R, Yin S-F. Sulfur-Containing 1,2,3-Triazoles: Synthesis and Properties. European Journal of Organic Chemistry. 2024; (6): e202301146. doi:10.1002/ejoc.202301146. View Source
• [5] Song W, Zheng N, Li M, Dong K, Li J, Ullah K, Zheng Y. Regiodivergent Rhodium(I)-Catalyzed Azide-Alkyne Cycloaddition (RhAAC) To Access Either Fully Substituted Sulfonyl-1,2,3-triazoles under Mild Conditions. Organic Letters. 2018; 20(21): 6705-6709. doi:10.1021/acs.orglett.8b02794. View Source